Cas no 2408959-45-3 (Undecylhydrazine;dihydrochloride)

• Product Name: Undecylhydrazine;dihydrochloride
• CAS No: 2408959-45-3
• MF: C₁₁H₂₈Cl₂N₂
• MW: 259.259421348572
• CID: 5930113
• PubChem ID: 53302356
• Update Time: 2025-06-13

Undecylhydrazine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-7537119
• 2408959-45-3
• undecylhydrazine;dihydrochloride
• undecylhydrazine dihydrochloride
• Undecylhydrazine;dihydrochloride

• Inchi： 1S/C11H26N2.2ClH/c1-2-3-4-5-6-7-8-9-10-11-13-12;;/h13H,2-12H2,1H3;2*1H
• InChI Key： PKKLCJRSTILAIW-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(CCCCCCCCCCC)N

Computed Properties

• Exact Mass: 258.1629543g/mol
• Monoisotopic Mass: 258.1629543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 84.2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

Additional information on Undecylhydrazine;dihydrochloride

Undecylhydrazine; Dihydrochloride (CAS No. 2408959-45-3): An Overview of Its Properties and Applications

Undecylhydrazine; Dihydrochloride (CAS No. 2408959-45-3) is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is a hydrazine derivative with a long alkyl chain, making it particularly interesting for its unique properties and potential applications.

Chemical Structure and Properties: Undecylhydrazine; Dihydrochloride is characterized by its molecular formula C11H26N2·2HCl. The presence of the undecyl (C11) alkyl chain imparts hydrophobic properties to the molecule, while the hydrazine group provides reactive sites for various chemical reactions. The dihydrochloride salt form ensures good solubility in water, making it suitable for use in aqueous solutions and biological systems.

Synthesis and Production: The synthesis of Undecylhydrazine; Dihydrochloride typically involves the reaction of undecylamine with hydrazine in the presence of hydrochloric acid. This process yields a stable and pure product that can be easily isolated and purified using standard techniques such as recrystallization or column chromatography. Recent advancements in synthetic methodologies have focused on improving the yield and reducing the formation of by-products, thereby enhancing the overall efficiency of the production process.

Biological Activity and Mechanisms: Research into the biological activity of Undecylhydrazine; Dihydrochloride has revealed its potential as a bioactive molecule. Studies have shown that this compound can interact with various biological targets, including enzymes, receptors, and signaling pathways. For instance, it has been found to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, preliminary studies suggest that it may have neuroprotective effects by reducing oxidative stress and promoting neuronal survival.

Pharmaceutical Applications: The unique combination of hydrophobicity and reactivity makes Undecylhydrazine; Dihydrochloride an attractive candidate for pharmaceutical development. It has been explored as a potential therapeutic agent for various conditions, including inflammatory diseases, neurodegenerative disorders, and cancer. Clinical trials are currently underway to evaluate its safety and efficacy in these applications. Early results have been promising, with reports indicating favorable pharmacokinetic profiles and minimal side effects.

Toxicology and Safety: Understanding the toxicological profile of Undecylhydrazine; Dihydrochloride is crucial for its safe use in both research and clinical settings. Extensive studies have been conducted to assess its toxicity in vitro and in vivo. These studies have shown that while the compound is generally well-tolerated at therapeutic doses, it can exhibit cytotoxic effects at higher concentrations. Therefore, careful dosing and monitoring are essential to ensure patient safety.

Current Research Trends: The ongoing research on Undecylhydrazine; Dihydrochloride is driven by its potential to address unmet medical needs. Recent publications have highlighted its role in modulating immune responses and its potential as a lead compound for drug discovery. Additionally, efforts are being made to develop novel formulations that enhance its bioavailability and target delivery to specific tissues or cells.

Conclusion: In summary, Undecylhydrazine; Dihydrochloride (CAS No. 2408959-45-3) is a promising compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique chemical structure and biological activity make it a valuable tool for advancing our understanding of various biological processes and developing new therapeutic strategies. As research continues to uncover its full potential, it is likely that this compound will play an increasingly important role in future medical innovations.